2-Fluoro-p-anisic Acid

• Molecular Formula: C8H6FO3-
• Molecular Weight: 169.13 g/mol
• IUPAC Name: 2-fluoro-4-methoxybenzoate
• InChI: InChI=1S/C8H7FO3/c1-12-5-2-3-6(8(10)11)7(9)4-5/h2-4H,1H3,(H,10,11)/p-1
• InChI Key: UPWMPIKNUXTWFP-UHFFFAOYSA-M
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)[O-])F

Description

2-Fluoro-p-anisic acid, also known as 2-fluoro-4-methoxybenzoic acid, is an organic compound with the molecular formula C8H7FO3. It is a derivative of benzoic acid, where a fluorine atom is substituted at the second position and a methoxy group at the fourth position on the benzene ring. This compound is known for its crystalline powder form and has a melting point of approximately 193°C .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-fluoro-p-anisic acid can be achieved through various methods. One common approach involves the fluorination of 4-methoxybenzoic acid using a fluorinating agent such as Selectfluor. The reaction typically occurs in the presence of a catalyst and under controlled temperature conditions to ensure selective fluorination at the desired position .

Industrial Production Methods: Industrial production of this compound often involves large-scale chemical synthesis using optimized reaction conditions to maximize yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions: 2-Fluoro-p-anisic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other reduced forms.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield 2-fluoro-4-methoxybenzoic acid derivatives, while reduction can produce 2-fluoro-4-methoxybenzyl alcohol .

Scientific Research Applications

2-Fluoro-p-anisic acid has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds and as a building block in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development and medicinal chemistry.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-fluoro-p-anisic acid involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

p-Anisic Acid (4-methoxybenzoic acid): Similar in structure but lacks the fluorine atom.

2-Fluorobenzoic Acid: Similar in having a fluorine atom but lacks the methoxy group.

Uniqueness: 2-Fluoro-p-anisic acid is unique due to the presence of both the fluorine atom and the methoxy group, which confer distinct chemical and biological properties.